Cas no 333441-40-0 (ethyl 4-{2-(4-chlorophenyl)sulfanylacetyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{2-(4-chlorophenyl)sulfanylacetyl}piperazine-1-carboxylate
• CAS No: 333441-40-0
• MF: C₁₅H₁₉ClN₂O₃S
• MW: 342.840961694717
• CID: 6503333
• PubChem ID: 805203
• Update Time: 2025-05-21

ethyl 4-{2-(4-chlorophenyl)sulfanylacetyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-(4-chlorophenyl)sulfanylacetyl}piperazine-1-carboxylate
• CHEMBL1588973
• SMR000109413
• Oprea1_663369
• F1016-0092
• HMS2167B06
• 333441-40-0
• ethyl 4-(2-((4-chlorophenyl)thio)acetyl)piperazine-1-carboxylate
• HMS3353C11
• AKOS000386099
• ETHYL 4-{2-[(4-CHLOROPHENYL)SULFANYL]ACETYL}PIPERAZINE-1-CARBOXYLATE
• Oprea1_863145
• MLS000113515

• Inchi： 1S/C15H19ClN2O3S/c1-2-21-15(20)18-9-7-17(8-10-18)14(19)11-22-13-5-3-12(16)4-6-13/h3-6H,2,7-11H2,1H3
• InChI Key： DJXCSYFLZRSLFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC(N1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 342.0804913g/mol
• Monoisotopic Mass: 342.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on ethyl 4-{2-(4-chlorophenyl)sulfanylacetyl}piperazine-1-carboxylate

Recent Advances in the Study of Ethyl 4-{2-(4-Chlorophenyl)Sulfanylacetyl}Piperazine-1-Carboxylate (CAS: 333441-40-0)

The compound ethyl 4-{2-(4-chlorophenyl)sulfanylacetyl}piperazine-1-carboxylate (CAS: 333441-40-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine core and 4-chlorophenylsulfanylacetyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a potential modulator of specific biological pathways. Researchers have explored its interactions with various enzyme systems, particularly those involved in inflammatory and neurodegenerative processes. Preliminary findings suggest that ethyl 4-{2-(4-chlorophenyl)sulfanylacetyl}piperazine-1-carboxylate may exhibit inhibitory effects on certain kinases, making it a candidate for further development in targeted therapies.

In terms of synthetic chemistry, recent advancements have improved the yield and purity of this compound. Novel synthetic routes have been developed, incorporating greener chemistry principles and more efficient catalytic systems. These improvements not only enhance the scalability of production but also reduce environmental impact, aligning with current trends in sustainable pharmaceutical manufacturing.

Pharmacokinetic studies have revealed interesting characteristics of this molecule. Its metabolic stability and bioavailability profile suggest potential for oral administration, while its ability to cross biological barriers makes it particularly interesting for central nervous system applications. However, researchers note that further optimization may be required to improve its drug-like properties and reduce potential off-target effects.

The structural features of ethyl 4-{2-(4-chlorophenyl)sulfanylacetyl}piperazine-1-carboxylate have also prompted investigations into structure-activity relationships (SAR). By systematically modifying various functional groups, scientists aim to identify more potent derivatives with improved selectivity. These efforts have already yielded several promising analogs currently undergoing preclinical evaluation.

From a therapeutic perspective, the most exciting developments involve the compound's potential applications in treating chronic inflammatory conditions and certain neurological disorders. Animal models have demonstrated efficacy in reducing markers of inflammation and protecting neuronal cells from oxidative stress. These findings, while preliminary, suggest a broad therapeutic window that warrants further clinical investigation.

As research progresses, the scientific community continues to uncover new dimensions of this compound's biological activity. Its unique chemical structure appears to interact with multiple biological targets, presenting both opportunities and challenges for drug development. Future studies will likely focus on elucidating its precise mechanism of action and identifying the most promising clinical applications for this versatile molecule.